Cas no 4298-52-6 (2-Ethynylthiophene)

2-Ethynylthiophene structure
2-Ethynylthiophene structure
Product Name:2-Ethynylthiophene
CAS No:4298-52-6
MF:C6H4S
MW:108.160960197449
MDL:MFCD03425129
CID:44916
PubChem ID:5246258
Update Time:2025-04-18

2-Ethynylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Ethynylthiophene
    • (2-Thienyl)acetylene
    • 2-Acetylenylthiophene
    • ethynylthiophene
    • thienylacetylene
    • Thiophene,2-ethynyl
    • 2-Acetylenethiophene
    • 2-Thienylacetylene
    • 2-Thienylethyne
    • 2-Ethynylthiophene,97%
    • E0915
    • CHEBI:167071
    • 4298-52-6
    • (thiophen-2-yl)acetylene
    • EN300-199717
    • CS-W011286
    • AMY15557
    • A826100
    • SY021631
    • LWISLHRIEATKTM-UHFFFAOYSA-N
    • 2-ethynyl-thiophene
    • 2-thienylethine
    • MFCD03425129
    • FT-0645320
    • 2-ethynylthiophene, 90%
    • DTXSID40412961
    • SB66967
    • 2-thiophenylacetylene
    • J-509349
    • AKOS010651593
    • SCHEMBL168703
    • 2-ethynylthiophene, AldrichCPR
    • PS-9283
    • DB-002450
    • MDL： MFCD03425129
    • Inchi： 1S/C6H4S/c1-2-6-4-3-5-7-6/h1,3-5H
    • InChI Key： LWISLHRIEATKTM-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C#C

Computed Properties

  • Exact Mass: 108.00300
  • Monoisotopic Mass: 108.003371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.139 g/mL at 25 °C
  • Boiling Point: 46°C/15mmHg(lit.)
  • Flash Point: Fahrenheit: 107.6 ° f
    Celsius: 42 ° c
  • Refractive Index: n20/D 1.580
  • PSA: 28.24000
  • LogP: 1.72940

2-Ethynylthiophene Security Information

2-Ethynylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Ethynylthiophene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4298-52-6)2-Ethynylthiophene
Order Number:A826100
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):157.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4298-52-6)2-乙炔噻吩
Order Number:LE2448047
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4298-52-6)2-Ethynylthiophene
A826100
Purity:99%
Quantity:25g
Price ($):157.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4298-52-6)2-乙炔噻吩
LE2448047
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email